Cas no 1261806-14-7 (3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl
• CAS No: 1261806-14-7
• MF: C₁₄H₁₀ClF₃
• MW: 270.677413463593
• CID: 4992343
• Update Time: 2025-11-01

3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10ClF3/c1-9-12(3-2-4-13(9)15)10-5-7-11(8-6-10)14(16,17)18/h2-8H,1H3
• InChI Key： VKLKXDITKPUDOV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl (CAS No. 1261806-14-7)

3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl, with the CAS number 1261806-14-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the biphenyl family, characterized by its unique structural features, including a chloro substituent at the 3-position, a methyl group at the 2-position, and a trifluoromethyl group at the 4'-position of the biphenyl backbone. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to serve as a building block for small molecule inhibitors and bioactive compounds. In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical factors in the design of pharmaceutical agents. This compound's CAS 1261806-14-7 is often cited in patents and scientific literature, highlighting its relevance in modern chemistry.

From an industrial perspective, 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl is utilized in the synthesis of advanced materials, including liquid crystals and organic semiconductors. Its trifluoromethyl group imparts electron-withdrawing properties, which are essential for tuning the electronic characteristics of these materials. This aligns with the current trend toward sustainable and high-performance materials, a topic frequently searched by engineers and scientists in the field.

Environmental and safety considerations are also paramount when discussing CAS 1261806-14-7. While the compound is not classified as hazardous under standard regulations, proper handling and storage are recommended to ensure workplace safety. This aligns with the increasing public interest in green chemistry and sustainable synthesis, as evidenced by the rise in searches for eco-friendly chemical processes and safer alternatives in industrial applications.

In the context of market trends, 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl is part of a broader category of fluorinated compounds, which are experiencing steady growth due to their versatility. Analysts predict that the demand for such compounds will continue to rise, driven by advancements in pharmaceutical research and material science. This makes CAS 1261806-14-7 a compound of interest for investors and stakeholders in the chemical industry.

For researchers and professionals seeking detailed information on 3-Chloro-2-methyl-4'-(trifluoromethyl)biphenyl, it is essential to consult peer-reviewed journals and technical databases. The compound's synthetic routes, physicochemical properties, and applications are well-documented, providing a robust foundation for further exploration. As the scientific community continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow.